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Compound of Interest

Compound Name: 2-Aminophenylboronic acid

Cat. No.: B151050

This guide provides immediate, critical safety and logistical information for handling 2-
Aminophenylboronic acid in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
necessary personal protective equipment, operational protocols, and proper disposal methods.

Hazard Identification and Safety Data Summary

2-Aminophenylboronic acid and its hydrochloride salt are classified as hazardous
substances. Key hazards include skin irritation, serious eye irritation, and potential respiratory
tract irritation.[1][2][3][4] It is also harmful if swallowed.[5] The toxicological properties have not
been fully investigated, warranting cautious handling.[1][3]
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Hazard . - :
o Description GHS Pictogram Signal Word
Classification
Acute Toxicity, Oral Harmful if swallowed. GHSO07 (Exclamation )
Warning[1][5]
(Category 4) [5] Mark)
Skin o :
) o Causes skin irritation. GHSO07 (Exclamation )
Corrosion/Irritation Warning
[11[2][31[4][6] Mark)
(Category 2)
Serious Eye ] )
o Causes serious eye GHSO07 (Exclamation ]
Damage/Eye Irritation Warning
irritation.[1][2][3][4][6] Mark)
(Category 2/2A)
Specific target organ ] )
o ] May cause respiratory  GHSO07 (Exclamation ]
toxicity — single Warning

exposure (Category 3)

irritation.[1][2][2][4][6]

Mark)

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 2-Aminophenylboronic acid.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[7][8][9]

Protects eyes from dust
particles and potential

splashes.[8]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[7][8]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.[8]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.[8]

[9]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound

to prevent the inhalation of

dust particles, especially if dust

is generated.[7][8]

Minimizes the risk of

respiratory tract irritation.[8]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 2-

Aminophenylboronic acid.

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[7][8]

o All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[7][8][10]

o The work area should be clean and free of clutter.
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e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Chemical:

o Keep the container of 2-Aminophenylboronic acid tightly closed when not in use.[1][8]
[10]

o Avoid generating dust when transferring the solid.[8][10] Use appropriate tools, such as a

spatula, for transfers.[8]
o For weighing, use a tared, sealed container to minimize exposure.[9]
o When dissolving, add the solid to the solvent slowly to prevent splashing.[9]
o Avoid all personal contact, including inhalation of dust or vapors.[7]
o Do not eat, drink, or smoke in the laboratory.[7]
e Post-Handling:
o Clean the work area to remove any residual chemical.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7][8]
o Remove any contaminated clothing immediately and wash it before reuse.[1][7]
Disposal Plan

All waste generated from the use of 2-Aminophenylboronic acid, including contaminated
PPE and empty containers, must be considered hazardous waste.

o Waste Collection:

o Collect all chemical waste in a designated, labeled, and sealed container for hazardous

waste.[7]
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o Do not pour waste down the drain.[7]

o Disposal Procedure:

o Dispose of chemical waste in accordance with local, state, and federal regulations.[11]

o Contaminated materials, including gloves and lab coats, should be disposed of in
accordance with applicable laws and good laboratory practices.[10]

Emergency Procedures

e Spill Response:

o Small Spills: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill. Avoid raising dust.[7] Carefully sweep or scoop the absorbed material into
a labeled, sealed container for hazardous waste disposal.[7]

o Large Spills: Immediately evacuate all non-essential personnel from the spill area.[7]
Ensure the area is well-ventilated, if it is safe to do so.[7]

o First Aid Measures:

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Get medical attention.[1][2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1][2]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][2]

o Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1]
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Workflow for Safe Handling of 2-Aminophenylboronic Acid

Preparation

Verify accessible safety shower and eyewash station

l Donning PPE
Work within a certified chemical fume hood Wear chemical safety goggles/face shield
L Y
Ensure work area is clean and clutter-free Wear chemically resistant gloves (nitrile)
Y

Wear a fully buttoned lab coat

Y

Use respiratory protection if dust is generated

Chemical Handling

Keep container tightly closed when not in use

Y

Avoid dust generation during transfer

Y

Weigh in a sealed container

Y

Add solid to solvent slowly

F‘ost-H{bndling

Clean the work area

Y

Wash hands thoroughly

Y

Remove and decontaminate PPE

Waste Disposal

Collect all waste in a labeled, sealed container

Y

Dispose of as hazardous waste per regulations

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Aminophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b151050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

